Cas no 393-49-7 (5-Nitro-2-(trifluoromethyl)aniline)

5-Nitro-2-(trifluoromethyl)aniline Properties

Names and Identifiers

• 5-Nitro-2-(trifluoromethyl)aniline
• 2-Amino-4-nitrobenzotrifluoride
• 5-nitro-2-(trifluoromethyl)Benzenamine
• 2-Trifluoromethyl-5-nitroaniline
• AC1MC7QL
• MolPort-001-776-015
• PC5159
• PubChem16093
• SureCN2594596
• 5-Nitro-2-trifluoromethyl-phenylamine
• DB-057826
• MFCD03094261
• AKOS016008882
• SY239147
• SCHEMBL2594596
• 5-nitro-2-(trifluoromethyl)phenylamine
• DTXSID70372226
• AS-33026
• CS-0314052
• SB36998
• 393-49-7
• +Expand

• MDL： MFCD03094261
• InChIKey： LGHXDTHJGNCRKT-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5F3N2O2/c8-7(9,10)5-2-1-4(12(13)14)3-6(5)11/h1-3H,11H2
• SMILES： C1=CC(=C(C=C1[N+](=O)[O-])N)C(F)(F)F

Computed Properties

• Exact Mass: 206.03031189g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 206.03031189g/mol
• Heavy Atom Count: 14
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.503